Cas no 157834-89-4 (4-Isoquinolinemethanamine, N,alpha-dimethyl-)

• Product Name: 4-Isoquinolinemethanamine, N,alpha-dimethyl-
• CAS No: 157834-89-4
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 2926747
• Update Time: 2023-08-10

4-Isoquinolinemethanamine, N,alpha-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinemethanamine, N,alpha-dimethyl-

• Inchi： 1S/C12H14N2/c1-9(13-2)12-8-14-7-10-5-3-4-6-11(10)12/h3-9,13H,1-2H3
• InChI Key： CXZLOGXTSFXOOE-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1C=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 186.116
• Monoisotopic Mass: 186.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9